Cas no 681262-23-7 (Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI))

• Product Name: Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI)
• CAS No: 681262-23-7
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 968911
• PubChem ID: 45090791
• Update Time: 2025-06-11

Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI)
• EN300-7967736
• 681262-23-7
• DCLRQVZHKMPYNG-UHFFFAOYSA-N
• 2-fluoro-4-pent-1-ynylpyridine
• 2-FLUORO-4-(PENT-1-YN-1-YL)PYRIDINE
• SCHEMBL5432847

• Inchi： 1S/C10H10FN/c1-2-3-4-5-9-6-7-12-10(11)8-9/h6-8H,2-3H2,1H3
• InChI Key： DCLRQVZHKMPYNG-UHFFFAOYSA-N
• SMILES： FC1C=C(C#CCCC)C=CN=1

Computed Properties

• Exact Mass: 163.08
• Monoisotopic Mass: 163.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI)

Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI): A Comprehensive Overview in Modern Chemical Research

Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI), a compound with the CAS number 681262-23-7, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with a fluoro group at the 2-position and a pentynyl group at the 4-position, has garnered significant attention due to its unique structural and functional properties. The presence of both fluorine and alkyne functionalities makes this molecule a versatile scaffold for the development of novel chemical entities.

The fluoro substituent is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. The incorporation of a fluoro group in Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) is likely to contribute to its potential as a building block for pharmaceutical applications.

The 1-pentynyl moiety introduces a terminal alkyne functionality, which can serve as a reactive handle for further chemical modifications. Alkynes are valuable intermediates in synthetic chemistry due to their participation in various coupling reactions, such as Sonogashira coupling, which allows for the formation of carbon-carbon bonds under mild conditions. This feature makes Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) an attractive candidate for constructing more complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyridine derivatives. Pyridine-based compounds are prevalent in medicinal chemistry due to their broad range of biological activities. For instance, many drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases contain pyridine moieties in their structures. The unique combination of substituents in Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) positions it as a promising candidate for further exploration in drug discovery.

The synthesis of Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular frameworks. Key steps typically include halogenation of the pyridine ring to introduce the fluoro substituent, followed by selective functionalization at the desired positions. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for subsequent applications in pharmaceutical research.

The compound's potential applications extend beyond drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals, dyes, and specialty chemicals. The ability to modify both the pyridine core and the appended groups allows for fine-tuning of physical and chemical properties, making Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) a versatile chemical entity.

Recent research has demonstrated the utility of Pyridine derivatives in various biological assays. For example, studies have shown that certain pyridine-based compounds exhibit antimicrobial and anti-inflammatory properties. The presence of both fluorine and alkyne functionalities may enhance these effects by improving interactions with biological targets. Further investigation into the biological activity of Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) could uncover new therapeutic possibilities.

The compound's electronic properties are also of interest due to its potential use in materials science applications. Pyridine derivatives can serve as ligands in coordination chemistry and as components in organic electronic devices. The electron-withdrawing nature of the fluoro group and the electron-donating character of the alkyne moiety can influence the compound's redox behavior and electronic conductivity.

In conclusion, Pyridine, 2-fluoro-4-(1-pentynyl)- (9CI) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features make it a valuable scaffold for developing novel chemical entities with diverse applications. Continued exploration into its synthetic pathways and biological activities will likely yield exciting advancements in multiple scientific fields.